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Compound of Interest

Compound Name:

Bis(4-

carboxyphenyl)phenylphosphine

oxide

Cat. No.: B1265645 Get Quote

Essential Safety and Handling Guide for Bis(4-
carboxyphenyl)phenylphosphine oxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Bis(4-carboxyphenyl)phenylphosphine oxide (CAS No. 803-19-0).[1][2][3] Adherence to

these procedures is vital for ensuring laboratory safety and minimizing environmental impact.

Understanding the Hazards
While a specific Safety Data Sheet (SDS) for Bis(4-carboxyphenyl)phenylphosphine oxide
is not readily available, data from analogous organophosphorus compounds and solid organic

acids suggest that this chemical should be handled with care. It is a solid, sparingly soluble in

water, and may cause irritation upon contact with skin or eyes.[1][4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Bis(4-carboxyphenyl)phenylphosphine oxide, based on standard laboratory procedures for

similar compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1265645?utm_src=pdf-interest
https://www.benchchem.com/product/b1265645?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/bis-4-carboxyphenyl-phenyl-pho-dic6975.html
https://newblue.lookchem.com/products/CasNo-803-19-0-803-19-0-C20H15O5P-Bis-4-carboxyphenyl-phenyl-phosphine-oxide-24089120.html
https://www.bocsci.com/bis-4-carboxyphenyl-phenyl-phosphine-oxide-cas-803-19-0-item-9555.html
https://www.benchchem.com/product/b1265645?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/bis-4-carboxyphenyl-phenyl-pho-dic6975.html
https://www.coral.washington.edu/upload/safety-procedure/SOP-OrganicAcid.pdf
https://www.benchchem.com/product/b1265645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.[5][6]

To prevent skin

contact and potential

irritation.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI-approved

eyewear.[7]

To protect eyes from

dust particles and

accidental splashes.

Body Protection Laboratory coat
Standard white nylon

or polyester coat.[6]

To protect skin and

clothing from

contamination.

Respiratory Protection
Dust mask or

respirator

N95 or higher,

particularly when

handling powders.[8]

To prevent inhalation

of fine particles.

Handling Procedures
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a

safe laboratory environment.
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary materials

Weigh the compound in a fume hood

Carefully transfer to reaction vessel

Decontaminate work surfaces

Dispose of waste in designated containers

Doff PPE correctly

Wash hands thoroughly
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Waste Generation

Waste Collection

Final Disposal

Contaminated solids (gloves, paper)

Designated solid hazardous waste container

Unused solutions

Designated liquid hazardous waste container

Arrange for pickup by Environmental Health & Safety

Controlled incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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